6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 6-chloro-4-(difluoromethyl)-2-methylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C8H6ClF2N3/c1-14-3-5-4(7(10)11)2-6(9)12-8(5)13-14/h2-3,7H,1H3
• InChI Key: ZGIPSGLHVTYXQR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=CC(=NC2=N1)Cl)C(F)F
• Molecular Formula: C8H6ClF2N3
• Molecular Weight: 217.60 g/mol

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound. It contains a fluorine atom and a carbon-containing pyridine, which are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a topic of interest in the agrochemical and pharmaceutical industries. The synthesis generally involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The reaction time was notably reduced (conventional synthesis: 18 h, and MWAS: 5 min), and the final product was obtained with excellent purity.

Molecular Structure Analysis

The molecular structure of this compound can exist in four relatively stable conformations. The presence of a fluorine atom and a pyridine in their structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

This compound is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine binds to the ATP-binding site of EGFR, thereby inhibiting its activity. This leads to the inhibition of downstream signaling pathways that are involved in cell growth and proliferation. The inhibition of EGFR activity also leads to the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in vitro and in vivo. It has been found to inhibit the growth and proliferation of a wide range of cancer cell lines, including lung, breast, colon, and pancreatic cancer cells. This compound has also been shown to inhibit the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine is its specificity for EGFR. This makes it a valuable tool for studying the role of EGFR in cancer cell growth and proliferation. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which means that it needs to be administered frequently to maintain its inhibitory effects. This compound is also not suitable for long-term studies due to its potential toxicity.

Future Directions

There are several future directions for research on 6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine. One area of interest is the development of more potent and selective EGFR inhibitors that can overcome the limitations of this compound. Another area of research is the identification of biomarkers that can predict the response of cancer cells to EGFR inhibitors. Additionally, there is a need for further studies to determine the optimal dosing and administration schedule for this compound in cancer patients. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in cancer patients.

Scientific Research Applications

6-chloro-4-(difluoromethyl)-2-methyl-2H-pyrazolo[3,4-b]pyridine has been extensively studied for its potential applications in cancer research and treatment. It has been found to be a potent inhibitor of EGFR, a receptor that is overexpressed in many types of cancer cells. EGFR is involved in the regulation of cell growth and proliferation, and its overexpression is associated with increased tumor growth and metastasis.

Safety and Hazards

This compound is considered hazardous. It is harmful if swallowed and can cause skin and eye irritation. It is also classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.